Cas no 886911-16-6 (2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 886911-16-6
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 5478534
• Update Time: 2025-05-20

2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C18H17N3O4S/c1-23-13-9-6-8-12(15(13)24-2)16(22)19-18-21-20-17(25-18)11-7-4-5-10-14(11)26-3/h4-10H,1-3H3,(H,19,21,22)
• InChI Key： SYUNICWXVZEVOJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2SC)O1)(=O)C1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Introduction to 2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 886911-16-6) and Its Emerging Applications in Chemical Biology

The compound 2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 886911-16-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its intricate structure, featuring a benzamide core linked to a 1,3,4-oxadiazole moiety and an anilide group with methoxy and methylsulfanyl substituents, positions it as a versatile scaffold for further derivatization and exploration of biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,3,4-oxadiazole ring is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of this motif into 2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide not only enhances its structural complexity but also opens up possibilities for unique interactions with biological targets.

The benzamide moiety is another key feature of this compound that warrants attention. Benzamides are well-documented pharmacophores with demonstrated efficacy in modulating various biological pathways. For instance, they have been extensively studied for their role in pain management, neurodegenerative diseases, and cancer therapy. The presence of methoxy and methylsulfanyl groups on the aromatic ring further fine-tunes the electronic properties of the molecule, potentially influencing its binding affinity and selectivity towards specific receptors or enzymes.

In the context of current research trends, 2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide could serve as a valuable starting point for designing molecules with enhanced pharmacological properties. For example, studies have shown that oxadiazole derivatives exhibit promising activity against multidrug-resistant bacteria by interfering with bacterial cell wall synthesis or membrane integrity. Similarly, the anilide group suggests potential applications in targeting kinases or other enzymes involved in signal transduction pathways.

One particularly intriguing aspect of this compound is its potential to act as a scaffold for structure-based drug design. Computational modeling techniques have become increasingly sophisticated in recent years, allowing researchers to predict how small molecules interact with biological targets at an atomic level. By leveraging these tools alongside experimental data from high-throughput screening assays, 2,3-dimethoxy-N-{5-2-(methylsulfanyl)phenyl}-1, 3, 4- oxadiazol- 2- yl}benzamide could be optimized to achieve higher potency and selectivity against desired targets while minimizing off-target effects.

The synthesis of this compound also presents an opportunity for exploring novel synthetic methodologies. The combination of functional groups such as methoxy and methylsulfanyl requires careful consideration during the synthetic route design to ensure regioselectivity and yield optimization. Advances in catalytic chemistry have enabled more efficient transformations involving these functionalities, making it feasible to produce complex molecules like 2, 3- dimethoxy- N- { 5- 2- ( methylsulfanyl)phenyl- 1, 3, 4- oxadiazol- 2- yl}benzamide } on larger scales with improved atom economy.

From a broader perspective, this compound exemplifies how interdisciplinary approaches can lead to innovative discoveries in chemical biology. By integrating knowledge from organic chemistry, medicinal chemistry, computational biology, and biochemistry, researchers can develop next-generation therapeutics that address unmet medical needs more effectively than ever before.

In conclusion, 2, 3- dimethoxy- N- { 5- 2- ( methylsulfanyl)phenyl- 1, 3, 4- oxadiazol- 2- yl}benzamide } (CAS No. 886911 - 16 - 6) stands out as a promising candidate for further exploration in drug discovery efforts. Its unique structural features offer multiple avenues for investigation, both experimentally and computationally. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in shaping the future of medicine.